Cas no 1862835-72-0 (2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid)

• Product Name: 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid
• CAS No: 1862835-72-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5302483
• PubChem ID: 54175688
• Update Time: 2025-06-09

2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(2,2-dimethylpropyl)acetamido]acetic acid
• 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid

• Inchi： 1S/C9H17NO3/c1-7(11)10(5-8(12)13)6-9(2,3)4/h5-6H2,1-4H3,(H,12,13)
• InChI Key： OYEKLVQRWUOWFG-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• XLogP3: 1
• Topological Polar Surface Area: 57.6

Additional information on 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid

Research Brief on 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid (CAS: 1862835-72-0): Recent Advances and Applications

2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid (CAS: 1862835-72-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acetyl and dimethylpropylamino functional groups, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have explored its role as a building block in peptide synthesis, its pharmacokinetic properties, and its interactions with biological targets. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

One of the key areas of interest in recent research has been the compound's utility in the synthesis of novel peptide-based therapeutics. The acetyl and dimethylpropylamino moieties of 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid contribute to its stability and bioavailability, making it an attractive candidate for drug development. Studies have demonstrated its efficacy in enhancing the delivery of therapeutic peptides across cellular membranes, thereby improving their therapeutic index. Additionally, its role in modulating enzyme activity has been investigated, with preliminary results suggesting potential applications in enzyme inhibition therapies.

Another significant aspect of recent research has focused on the pharmacokinetic and pharmacodynamic properties of 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways and stability under physiological conditions. These studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a pharmaceutical agent.

In addition to its therapeutic potential, 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid has also been explored for its diagnostic applications. Its ability to act as a molecular probe for detecting specific biomarkers has been investigated, with promising results in early-stage clinical trials. The compound's unique chemical structure allows for selective binding to target proteins, enabling its use in imaging and diagnostic assays. This dual functionality as both a therapeutic and diagnostic agent positions it as a valuable tool in the emerging field of theranostics.

Despite these advancements, challenges remain in the widespread adoption of 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid in clinical settings. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety profiles need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the compound's potential. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and conducting large-scale clinical trials to validate its efficacy and safety.

In conclusion, 2-[Acetyl(2,2-dimethylpropyl)amino]acetic acid (CAS: 1862835-72-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable candidate for therapeutic and diagnostic development. Continued research and innovation in this area are expected to yield significant breakthroughs, contributing to the advancement of precision medicine and personalized healthcare.